Cas no 58584-80-8 (2,3,6-trichloro-5-(trichloromethyl)pyridine)

• Product Name: 2,3,6-trichloro-5-(trichloromethyl)pyridine
• CAS No: 58584-80-8
• MF: C₆HCl₆N
• MW: 299.796835660934
• MDL: MFCD29066528
• CID: 3038329
• PubChem ID: 11066512
• Update Time: 2025-10-11

2,3,6-trichloro-5-(trichloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trichloro-5-(trichloromethyl)pyridine
• TCTCMP;2,3,6-trichloro-5-trichloromethyl-pyridine;2,5,6-Trichlor-3-trichlormethyl-pyridin;2,3,6-trichloro-5-trichloromethylpyridine;2,5,6-trichloro-3-trichloromethyl pyridine;2,5,6-Trichloro-3-trichloromethylpyridine;
• SCHEMBL8339603
• MFCD29066528
• 58584-80-8
• DB-093415
• F17146
• 2,3,6-Trichloro-5-(trichloromethyl)pyridine, 98%

• MDL： MFCD29066528
• Inchi： 1S/C6HCl6N/c7-3-1-2(6(10,11)12)4(8)13-5(3)9/h1H
• InChI Key： ULRPBTXNKBYTSK-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC(=C(C=1)Cl)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 296.82400
• Monoisotopic Mass: 296.824015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.86850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,6-trichloro-5-(trichloromethyl)pyridine

Recent Advances in the Study of 2,3,6-Trichloro-5-(trichloromethyl)pyridine (CAS: 58584-80-8)

2,3,6-Trichloro-5-(trichloromethyl)pyridine (CAS: 58584-80-8) is a chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as a precursor in the synthesis of agrochemicals, pharmaceuticals, and other specialty chemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

One of the most notable advancements in the study of 2,3,6-trichloro-5-(trichloromethyl)pyridine is its application in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest that 2,3,6-trichloro-5-(trichloromethyl)pyridine could serve as a promising scaffold for the design of next-generation antibiotics.

In addition to its antimicrobial properties, recent research has highlighted the compound's potential as a key intermediate in the synthesis of agrochemicals. A study conducted by the Agricultural and Food Chemistry journal in 2024 revealed that 2,3,6-trichloro-5-(trichloromethyl)pyridine can be efficiently converted into herbicides with high selectivity and low environmental impact. The study emphasized the compound's role in reducing the reliance on traditional, more toxic herbicides, aligning with global trends toward sustainable agriculture.

Another area of interest is the compound's utility in material science. A 2023 report in Advanced Materials detailed the use of 2,3,6-trichloro-5-(trichloromethyl)pyridine as a building block for the synthesis of advanced polymers with exceptional thermal stability and chemical resistance. These polymers have potential applications in high-performance coatings, electronic devices, and aerospace materials, further expanding the compound's industrial relevance.

Despite these promising developments, challenges remain in the large-scale production and environmental safety of 2,3,6-trichloro-5-(trichloromethyl)pyridine. Recent toxicological studies have raised concerns about its persistence in the environment and potential bioaccumulation. Researchers are actively investigating greener synthesis methods and degradation pathways to mitigate these risks. A 2024 review in Environmental Science & Technology summarized current efforts to develop biodegradable derivatives and improve waste management practices in industrial settings.

In conclusion, 2,3,6-trichloro-5-(trichloromethyl)pyridine (CAS: 58584-80-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications in antimicrobial agents, agrochemicals, and advanced materials underscore its versatility. However, ongoing research must address environmental and safety concerns to fully realize its potential. Future studies should focus on optimizing synthesis routes, exploring new derivatives, and conducting comprehensive toxicological assessments to ensure sustainable utilization.